Cas no 2092997-03-8 (methyl 5-fluoro-3-iodoquinoline-8-carboxylate)

• Product Name: methyl 5-fluoro-3-iodoquinoline-8-carboxylate
• CAS No: 2092997-03-8
• MF: C₁₁H₇FINO₂
• MW: 331.081658601761
• CID: 5105489
• Update Time: 2025-05-26

methyl 5-fluoro-3-iodoquinoline-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinecarboxylic acid, 5-fluoro-3-iodo-, methyl ester
• methyl 5-fluoro-3-iodoquinoline-8-carboxylate

• Inchi： 1S/C11H7FINO2/c1-16-11(15)7-2-3-9(12)8-4-6(13)5-14-10(7)8/h2-5H,1H3
• InChI Key： XDYRKZPLPHXWPP-UHFFFAOYSA-N
• SMILES： N1C2C(=C(F)C=CC=2C(OC)=O)C=C(I)C=1

Additional information on methyl 5-fluoro-3-iodoquinoline-8-carboxylate

Comprehensive Overview of Methyl 5-Fluoro-3-Iodoquinoline-8-Carboxylate (CAS No. 2092997-03-8)

Methyl 5-fluoro-3-iodoquinoline-8-carboxylate (CAS No. 2092997-03-8) is a highly specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated heterocycles, which are pivotal in drug discovery due to their unique electronic and steric properties. The presence of both fluoro and iodo substituents on the quinoline backbone enhances its reactivity, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in targeted therapies and catalysis, aligning with the growing demand for precision medicine and sustainable chemical processes.

In recent years, the scientific community has focused on fluorinated compounds due to their metabolic stability and enhanced binding affinity to biological targets. Methyl 5-fluoro-3-iodoquinoline-8-carboxylate exemplifies this trend, as the fluoro group improves its pharmacokinetic profile. Meanwhile, the iodo substituent offers versatility in cross-coupling reactions, such as Sonogashira or Suzuki-Miyaura couplings, which are widely used in API synthesis. These attributes make it a sought-after building block for developing anticancer agents, antimicrobials, and imaging probes, addressing current challenges in oncology and infectious diseases.

The compound’s structural features also align with the rising interest in green chemistry. Its potential utility in photocatalysis and C-H activation reactions underscores its role in reducing waste and energy consumption—a priority for industries striving to meet ESG (Environmental, Social, and Governance) goals. Furthermore, its compatibility with flow chemistry techniques positions it as a candidate for scalable, continuous manufacturing processes, a hot topic in Industry 4.0 discussions.

From a commercial perspective, methyl 5-fluoro-3-iodoquinoline-8-carboxylate is often searched alongside terms like "quinoline-based drug intermediates", "fluorinated building blocks for drug discovery", and "iodo-quinoline applications". These keywords reflect its relevance in high-throughput screening and fragment-based drug design. Analytical techniques such as HPLC, NMR, and LC-MS are critical for characterizing its purity and stability, ensuring compliance with GMP standards—a common concern among buyers in the fine chemicals sector.

In summary, methyl 5-fluoro-3-iodoquinoline-8-carboxylate (CAS No. 2092997-03-8) represents a convergence of cutting-edge research trends: fluorine chemistry, sustainable synthesis, and drug development. Its multifaceted applications and alignment with global scientific priorities ensure its continued prominence in academic and industrial settings. As demand for tailored heterocycles grows, this compound is poised to play a pivotal role in advancing next-generation therapeutics and green manufacturing solutions.